Cas no 77945-12-1 (sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate)
77945-12-1 structure
Product Name:sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate
CAS No:77945-12-1
MF:C9H15NaO3
MW:194.203374147415
CID:1790227
PubChem ID:23681625
Update Time:2025-04-21
sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate
- sodium,1-(2-hydroxyethyl)cyclohexane-1-carboxylate
- alpha,alpha-Pentamethylen-gamma-hydroxybuttersaeure natriumsalz [German]
- alpha,alpha-Pentamethylen-gamma-hydroxybuttersaeure natriumsalz
- 77945-12-1
- Cyclohexanecarboxylic acid, 1-(2-hydroxyethyl)-, sodium salt
- 1-(2-Hydroxyethyl)-cyclohexanecarboxylic acid sodium salt
- DTXSID80228609
-
- Inchi: 1S/C9H16O3.Na/c10-7-6-9(8(11)12)4-2-1-3-5-9;/h10H,1-7H2,(H,11,12);/q;+1/p-1
- InChI Key: DZWRPCHCGFERAF-UHFFFAOYSA-M
- SMILES: [Na+].[O-]C(C1(CCO)CCCCC1)=O
Computed Properties
- Exact Mass: 194.091889
- Monoisotopic Mass: 194.091889
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.4
Experimental Properties
- Boiling Point: 321°C at 760 mmHg
- Flash Point: 162.2°C
sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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